Cas no 2199-60-2 (1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester)

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester
• CAS No: 2199-60-2
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 282161
• PubChem ID: 223280
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester
• diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
• 1H-Pyrrole-2,4-dicarboxylic acid, 5-formyl-3-methyl-, diethyl ester
• 2-formyl-3,5-bis(ethoxycarbonyl)-4-methylpyrrole
• 3,5-bisethoxycarbonyl-2-formyl-4-methylpyrrole
• 4-Methyl-3,5-dicarbethoxypyrrol-2-aldehyd
• 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic
• AC1L5CFV
• AC1Q64BF
• diethyl 2-formyl-4-methylpyrrole-3,5-dicarboxylate
• diethyl 5-formyl-3-methylpyrrole-2,4-dicarboxylate
• NSC10766
• Oprea1_172180
• Oprea1_729849
• Pyrrole Analogue 1
• NSC-10766
• CBDivE_014445
• AKOS000678427
• A817641
• DTXSID30278952
• HMS2675B22
• BDBM15011
• AB00075430-01
• 2,4-diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
• 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
• Diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate #
• diethyl 5-methanoyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
• MLS000717775
• SCHEMBL5621143
• REGID_for_CID_223280
• FT-0762803
• NSC 10766
• CHEMBL297323
• SMR000279143
• 2199-60-2

• Inchi： 1S/C12H15NO5/c1-4-17-11(15)9-7(3)10(12(16)18-5-2)13-8(9)6-14/h6,13H,4-5H2,1-3H3
• InChI Key： WPKKEQCPXUTCDZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=O)NC(C(=O)OCC)=C1C)=O

Computed Properties

• Exact Mass: 253.09505
• Monoisotopic Mass: 253.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.238
• Boiling Point: 439.7°Cat760mmHg
• Flash Point: 219.7°C
• Refractive Index: 1.549
• PSA: 85.46
• LogP: 1.48900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives